Cas no 66536-69-4 (2H-BENZOTRIAZOLE, 2-CYCLOPENTYL-)

2H-BENZOTRIAZOLE, 2-CYCLOPENTYL- structure
66536-69-4 structure
Product Name:2H-BENZOTRIAZOLE, 2-CYCLOPENTYL-
CAS No:66536-69-4
MF:C11H13N3
MW:187.241021871567
CID:3283825
PubChem ID:12421624
Update Time:2025-04-21

2H-BENZOTRIAZOLE, 2-CYCLOPENTYL- Chemical and Physical Properties

Names and Identifiers

    • 2H-BENZOTRIAZOLE, 2-CYCLOPENTYL-
    • DTXSID10876394
    • 66536-69-4
    • Inchi: 1S/C11H13N3/c1-2-6-9(5-1)14-12-10-7-3-4-8-11(10)13-14/h3-4,7-9H,1-2,5-6H2
    • InChI Key: NQPBYCPCWVADAD-UHFFFAOYSA-N
    • SMILES: N1(C2CCCC2)N=C2C=CC=CC2=N1

Computed Properties

  • Exact Mass: 187.110947427Da
  • Monoisotopic Mass: 187.110947427Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 30.7Ų
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